Cas no 97420-40-1 (2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide)

• Product Name: 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide
• CAS No: 97420-40-1
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• MDL: MFCD00227235
• CID: 1073191
• PubChem ID: 762766
• Update Time: 2025-05-27

2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Benzimidazole-1-acetic acid hydrazide
• 2-(2-Methyl-1H-benzimidazol-1-yl)acetohydrazide
• MFCD00227235
• MLS000709307
• VUMSWGDUJKYNFT-UHFFFAOYSA-N
• VS-01409
• DTXSID301232453
• (2-Methyl-benzoimidazol-1-yl)-acetic acid, hydrazide
• CS-0219371
• EN300-03831
• 2-(2-methyl-1h-benzimidazol-1-yl) acetohydrazide
• Oprea1_532721
• 2-(2-Methyl-1H-benzo[d]imidazol-1-yl)acetohydrazide
• AKOS000116750
• Oprea1_658460
• (2-Methyl-benzoimidazol-1-yl)-acetic acid hydrazide
• SMR000289974
• Z56782959
• 2-(2-methylbenzimidazol-1-yl)acetohydrazide
• 97420-40-1
• HMS2588E19
• 2-(2-methyl-1H-1,3-benzodiazol-1-yl)acetohydrazide
• CHEMBL1702601
• G19310
• ALBB-005629
• STK192178
• 2-(2-methyl-1,3-benzodiazol-1-yl)acetohydrazide
• BBL003734
• 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide

• MDL： MFCD00227235
• Inchi： 1S/C10H12N4O/c1-7-12-8-4-2-3-5-9(8)14(7)6-10(15)13-11/h2-5H,6,11H2,1H3,(H,13,15)
• InChI Key： VUMSWGDUJKYNFT-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=NC2C=CC=CC1=2)NN

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide

Comprehensive Overview of 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide (CAS No. 97420-40-1)

2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide (CAS No. 97420-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzimidazole core and hydrazide functional group, exhibits unique properties that make it a subject of interest for drug development and molecular studies. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and modulating biological pathways, which aligns with current trends in precision medicine and small-molecule therapeutics.

The structural features of 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide include a methyl-substituted benzimidazole ring, which enhances its stability and bioavailability. This moiety is often explored in the context of anticancer agents and antimicrobial compounds, addressing growing concerns about drug-resistant pathogens and the need for novel therapeutic options. Recent studies have highlighted its role in chemoinformatics and structure-activity relationship (SAR) analyses, making it a valuable candidate for virtual screening and drug repurposing initiatives.

In the realm of green chemistry, 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide has been investigated for its synthetic accessibility and potential as a building block for eco-friendly pharmaceuticals. With increasing demand for sustainable drug design, this compound’s compatibility with microwave-assisted synthesis and catalyst-free reactions positions it as a promising candidate for reducing environmental impact in industrial applications. These attributes resonate with the global push toward carbon-neutral manufacturing processes.

From a commercial perspective, CAS No. 97420-40-1 is frequently sourced by laboratories focusing on high-throughput screening (HTS) and medicinal chemistry. Its relevance extends to proteomics and biomarker discovery, where researchers leverage its molecular interactions to identify new targets for disease intervention. The compound’s ligand efficiency and binding affinity metrics are often compared to those of FDA-approved drugs, underscoring its translational potential.

Emerging discussions in AI-driven drug discovery have also spotlighted 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide as a test case for machine learning models predicting ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with frequent searches for "computational chemistry tools" and "predictive modeling in pharmacology," reflecting the compound’s interdisciplinary appeal. Its molecular docking performance and pharmacophore features are routinely analyzed using platforms like Schrödinger Suite or AutoDock.

Quality control and analytical profiling of 97420-40-1 typically involve techniques such as HPLC, LC-MS, and NMR spectroscopy, ensuring compliance with Good Laboratory Practice (GLP) standards. These methods are critical for verifying purity and batch consistency, which are paramount for regulatory submissions and preclinical trials. The compound’s chromatographic behavior and spectral fingerprints are well-documented in peer-reviewed journals, facilitating reproducibility in research.

In summary, 2-(2-methyl-1H-benzimidazol-1-yl)acetohydrazide represents a versatile scaffold with multifaceted applications in modern science. Its integration into drug discovery pipelines, coupled with its alignment with sustainability goals and computational advancements, ensures its continued relevance in both academic and industrial settings. As the scientific community prioritizes molecular diversity and targeted therapies, this compound is poised to remain a focal point of innovative research.